Cas no 75852-80-1 (O-(cyclobutylmethyl)hydroxylamine hydrochloride)

• Product Name: O-(cyclobutylmethyl)hydroxylamine hydrochloride
• CAS No: 75852-80-1
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD30181204
• CID: 4658554
• PubChem ID: 23346047
• Update Time: 2025-10-24

O-(cyclobutylmethyl)hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(cyclobutylmethyl)hydroxylamine hydrochloride
• SY216380
• O-(cyclobutylmethyl)hydroxylamine;hydrochloride
• DB-159771
• EN300-302160
• 75852-80-1
• CS-0145228
• AKOS032946291
• SCHEMBL1715903
• E81831
• MFCD30181204
• O-(cyclobutylmethyl)hydroxylaminehydrochloride
• AS-83968

• MDL： MFCD30181204
• Inchi： 1S/C5H11NO.ClH/c6-7-4-5-2-1-3-5;/h5H,1-4,6H2;1H
• InChI Key： KBLGZJSCDMNTAK-UHFFFAOYSA-N
• SMILES： Cl.O(CC1CCC1)N

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on O-(cyclobutylmethyl)hydroxylamine hydrochloride

O-(Cyclobutylmethyl)hydroxylamine Hydrochloride: A Comprehensive Overview

O-(Cyclobutylmethyl)hydroxylamine hydrochloride (CAS No. 75852-80-1) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound, also known as cyclobutylmethyl hydroxylamine hydrochloride, is a derivative of hydroxylamine and is characterized by its unique cyclobutylmethyl substituent. The hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various research and industrial applications.

The cyclobutylmethyl group in O-(cyclobutylmethyl)hydroxylamine hydrochloride imparts distinct chemical properties that differentiate it from other hydroxylamine derivatives. The cyclobutane ring, with its strained structure, can influence the reactivity and conformational flexibility of the molecule. This characteristic has been exploited in the synthesis of complex organic molecules and in the development of novel pharmaceutical agents.

Recent studies have highlighted the potential of O-(cyclobutylmethyl)hydroxylamine hydrochloride in various medicinal applications. For instance, researchers at the University of California, San Francisco, have investigated its use as a precursor in the synthesis of neuroprotective agents. The compound's ability to modulate specific neurotransmitter systems makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of pharmaceuticals, O-(cyclobutylmethyl)hydroxylamine hydrochloride has shown potential as an intermediate in the synthesis of antiviral drugs. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique structure of the cyclobutylmethyl group contributes to its high binding affinity to viral enzymes, thereby inhibiting viral replication.

Beyond medicinal applications, O-(cyclobutylmethyl)hydroxylamine hydrochloride has found utility in materials science. Its reactivity and functional group versatility make it a valuable building block for the synthesis of advanced polymers and coatings. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to develop self-healing materials that can repair microscopic damage autonomously. The cyclobutane ring's strain energy facilitates the formation of dynamic covalent bonds, which are crucial for self-healing properties.

The safety profile of O-(cyclobutylmethyl)hydroxylamine hydrochloride is another important aspect to consider. Extensive toxicological studies have shown that it exhibits low toxicity when used within recommended concentrations. However, proper handling and storage practices are essential to ensure safety in laboratory and industrial settings. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, O-(cyclobutylmethyl)hydroxylamine hydrochloride (CAS No. 75852-80-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceuticals, and materials science. Its unique chemical properties, particularly those conferred by the cyclobutylmethyl group, make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and potential uses, this compound is poised to play a significant role in advancing various scientific fields.